Cas no 17266-45-4 (2-(5-Bromo-1-benzothiophen-3-yl)acetic Acid)

• Product Name: 2-(5-Bromo-1-benzothiophen-3-yl)acetic Acid
• CAS No: 17266-45-4
• MF: C₁₀H₇BrO₂S
• MW: 271.130380868912
• CID: 188218
• PubChem ID: 205059
• Update Time: 2025-04-19

2-(5-Bromo-1-benzothiophen-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-aceticacid, 5-bromo-
• 2-(5-bromo-1-benzothiophen-3-yl)acetic acid
• 5-Brom-benzo[b]-thiophen-3-essigsaure
• Benzo(b)thiophene-3-acetic acid, 5-bromo-
• 2-(5-Bromobenzo[b]thiophen-3-yl)aceticacid
• 2-(5-Bromobenzo[b]thiophen-3-yl)acetic acid
• 5-Bromobenzo(b)thiophene-3-acetic acid
• BRN 1244996
• Z1434712888
• SCHEMBL7429693
• DTXSID20169365
• 5-18-06-00449 (Beilstein Handbook Reference)
• 17266-45-4
• Oprea1_484512
• AKOS019607436
• EN300-190597
• 2-(5-Bromo-1-benzothiophen-3-yl)acetic Acid

• Inchi： 1S/C10H7BrO2S/c11-7-1-2-9-8(4-7)6(5-14-9)3-10(12)13/h1-2,4-5H,3H2,(H,12,13)
• InChI Key： ZCOAKUJOOQOKHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CS2)CC(=O)O

Computed Properties

• Exact Mass: 269.93501
• Monoisotopic Mass: 269.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 430.8°C at 760 mmHg
• Flash Point: 214.3°C
• Refractive Index: 1.711
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes